Cas no 126480-32-8 (2-Amino-3-methoxy-4-fluorobenzoic acid)

• Product Name: 2-Amino-3-methoxy-4-fluorobenzoic acid
• CAS No: 126480-32-8
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD14706679
• CID: 821959
• PubChem ID: 50878570
• Update Time: 2025-08-02

2-Amino-3-methoxy-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methoxy-4-fluorobenzoic acid
• 2-amino-4-fluoro-3-methoxybenzoic acid
• 2-Amino-4-fluoro-3-methoxy-benzoic acid
• AG-I-03431
• ANW-72894
• CTK4B5193
• QC-3868
• RP24529
• Benzoic acid, 2-amino-4-fluoro-3-methoxy-
• FCH1159614
• TRA0002630
• BC620264
• SY022079
• 2-amino-4-fluoro-3-methoxy benzoic acid
• AX8211794
• ST2409473
• AB0035358
• X9672
• AM200

• MDL： MFCD14706679
• Inchi： 1S/C8H8FNO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： GDMDGZTWBKBRRA-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1OC)N

Computed Properties

• Exact Mass: 185.04884
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 72.6

Experimental Properties

• Boiling Point: 346.9℃ at 760 mmHg
• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Amino-3-methoxy-4-fluorobenzoic acid

Recent Advances in the Study of 2-Amino-3-methoxy-4-fluorobenzoic Acid (CAS: 126480-32-8)

2-Amino-3-methoxy-4-fluorobenzoic acid (CAS: 126480-32-8) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory diseases, cancer, and infectious diseases. The unique structural features of this compound, such as the presence of fluorine and methoxy groups, contribute to its enhanced pharmacokinetic properties and binding affinity to biological targets.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 2-Amino-3-methoxy-4-fluorobenzoic acid as a building block for the synthesis of small-molecule inhibitors of protein kinases. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. The study utilized molecular docking simulations and in vitro assays to validate the binding modes and efficacy of these derivatives. The findings suggest that 2-Amino-3-methoxy-4-fluorobenzoic acid could serve as a promising scaffold for the development of next-generation kinase inhibitors.

In another study, researchers focused on the antimicrobial properties of 2-Amino-3-methoxy-4-fluorobenzoic acid derivatives. The compound was modified to enhance its interaction with bacterial enzymes, resulting in derivatives with broad-spectrum activity against drug-resistant pathogens. The study highlighted the potential of these derivatives as lead compounds for the development of new antibiotics, addressing the growing challenge of antimicrobial resistance. The researchers also conducted structure-activity relationship (SAR) studies to optimize the compound's efficacy and reduce off-target effects.

Further advancements in synthetic chemistry have enabled the efficient production of 2-Amino-3-methoxy-4-fluorobenzoic acid and its derivatives. A recent publication in Organic Process Research & Development described a scalable and environmentally friendly synthesis route for this compound, utilizing green chemistry principles. The new method significantly reduces the use of hazardous reagents and improves the overall yield, making it more suitable for industrial-scale production. This development is expected to facilitate the broader application of 2-Amino-3-methoxy-4-fluorobenzoic acid in drug discovery and development.

The pharmacokinetic and toxicological profiles of 2-Amino-3-methoxy-4-fluorobenzoic acid have also been investigated in preclinical studies. Results indicate that the compound exhibits favorable absorption and distribution properties, with minimal toxicity at therapeutic doses. These findings support its potential as a safe and effective intermediate for pharmaceutical applications. Ongoing research aims to further elucidate its mechanisms of action and explore its utility in combination therapies.

In conclusion, 2-Amino-3-methoxy-4-fluorobenzoic acid (CAS: 126480-32-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent studies have demonstrated its potential in the development of kinase inhibitors, antimicrobial agents, and other therapeutic molecules. With continued advancements in synthetic methodologies and a deeper understanding of its biological activities, this compound is poised to play a critical role in the discovery of new drugs. Future research should focus on expanding its applications and optimizing its derivatives for clinical use.